2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 2-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H17NO4S/c19-17(20)16-9-2-1-8-15(16)13-6-5-7-14(12-13)23(21,22)18-10-3-4-11-18/h1-2,5-9,12H,3-4,10-11H2,(H,19,20)
• InChI Key: JUVLWVROGYKRKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC=CC=C3C(=O)O
• Molecular Formula: C17H17NO4S
• DSSTOX Substance ID: DTXSID70683420
• Molecular Weight: 331.4 g/mol
• CAS RN: 1261941-86-9

Description

2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid (hereafter referred to as 2-PBSB) is an organic compound used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 333.38 g/mol and a melting point of approximately 140°C. 2-PBSB is a highly polar compound and is soluble in both water and organic solvents. This compound is available in a 95% purity grade and is used in a number of laboratory experiments.

Scientific Research Applications

2-PBSB is a versatile compound that can be used in a variety of laboratory experiments. It is used as a reagent in organic synthesis, as a reactant in the synthesis of pharmaceuticals and other compounds, and as a catalyst in the polymerization of styrene and other monomers. 2-PBSB is also used as a ligand in the synthesis of metal complexes and as a substrate for enzyme-catalyzed reactions.

Mechanism of Action

2-PBSB is a highly polar compound that is able to form hydrogen bonds with other molecules. It is also able to form covalent bonds with other molecules, allowing it to act as a ligand in the synthesis of metal complexes. Additionally, 2-PBSB has a strong affinity for water, allowing it to act as a catalyst in the polymerization of styrene and other monomers.
Biochemical and Physiological Effects
2-PBSB is not known to have any direct biochemical or physiological effects. However, it can be used as a reagent in organic synthesis, as a reactant in the synthesis of pharmaceuticals and other compounds, and as a catalyst in the polymerization of styrene and other monomers.

Advantages and Limitations for Lab Experiments

2-PBSB has a number of advantages for use in laboratory experiments. It is a highly polar compound that is able to form hydrogen bonds with other molecules, allowing it to act as a ligand in the synthesis of metal complexes. Additionally, 2-PBSB has a strong affinity for water, allowing it to act as a catalyst in the polymerization of styrene and other monomers. However, 2-PBSB is not very soluble in organic solvents and can be difficult to recrystallize in a suitable solvent.

Future Directions

In the future, 2-PBSB could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, it could be used as a catalyst in the synthesis of polymers and other materials. Furthermore, it could be used as a reactant in the synthesis of pharmaceuticals and other compounds. Finally, it could be used as a reagent in organic synthesis, as a ligand in the synthesis of metal complexes, and as a substrate for enzyme-catalyzed reactions.

Synthesis Methods

2-PBSB can be synthesized from the reaction of a pyrrolidine ring with a sulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is performed in a solvent such as dichloromethane or ethyl acetate. The reaction yields a product that is then recrystallized in a suitable solvent to obtain the desired purity grade.